N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)nicotinamide

• IUPAC Name: N-[2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H18N4OS/c23-18(14-2-1-6-19-11-14)20-7-8-22-17(13-3-4-13)10-16(21-22)15-5-9-24-12-15/h1-2,5-6,9-13H,3-4,7-8H2,(H,20,23)
• InChI Key: WFOWQHTVFJTLAY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNC(=O)C3=CN=CC=C3)C4=CSC=C4
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)nicotinamide, also known as CYC-065, is a novel small molecule inhibitor of cyclin-dependent kinase 2 (CDK2). CDK2 plays a crucial role in the regulation of cell cycle progression and is frequently dysregulated in cancer cells. CYC-065 has shown promising results in preclinical studies as a potential therapeutic agent for various types of cancer.

Scientific Research Applications

Synthesis and Biological Activities

Research into nicotinamide derivatives often focuses on the synthesis and evaluation of their biological activities. For instance, studies have explored the synthesis of novel compounds for potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. One study detailed the creation and characterization of celecoxib derivatives, highlighting their potential as therapeutic agents due to their anti-inflammatory and analgesic properties, without causing significant tissue damage in liver, kidney, colon, and brain compared to controls or celecoxib (Ş. Küçükgüzel et al., 2013). This research exemplifies how structural modifications to nicotinamide derivatives can yield compounds with desired biological activities and lower side effects.

Antitumor and Antimicrobial Activities

Several studies have synthesized nicotinamide derivatives and assessed their antitumor and antimicrobial activities. For instance, novel N-substitutedphenyl-2-pyrazolylnicotinamides were synthesized and found to exhibit significant insecticidal and fungicidal activities, providing a reference for the study of novel 2-pyrazolylnicotinamide derivatives (Jun‐Yan Shang et al., 2019). Another study focused on the synthesis of polyfunctionally substituted heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, revealing high antiproliferative activity in vitro, demonstrating the potential of these compounds as antitumor agents (H. Shams et al., 2010).

Inhibitory Effects and Molecular Targeting

In the context of targeting specific biological pathways or enzymes, the structural design and synthesis of nicotinamide derivatives play a crucial role. For example, potent inhibitors of human nicotinamide phosphoribosyltransferase (NAMPT) were identified, utilizing fragment-based screening and structure-based design techniques. These inhibitors demonstrated nanomolar antiproliferative activities against human tumor lines in vitro, highlighting the importance of precise molecular targeting in drug development (A. M. Giannetti et al., 2013).